Iodocyclohexane
Overview
Description
Iodocyclohexane is an organoiodine compound with the chemical formula C6H11I . It is a colorless to slightly reddish-yellow liquid .
Synthesis Analysis
This compound can be synthesized by the addition of hydrogen iodide to cyclohexene . Alternatively, it can be prepared by the reaction of cyclohexane and iodoform . Another method involves the reaction of cyclohexane, finely powdered NaOH, and iodoform .Molecular Structure Analysis
The molecular formula of this compound is C6H11I . Its average mass is 210.056 Da and its monoisotopic mass is 209.990540 Da .Chemical Reactions Analysis
This compound has been used as a reagent in the demethylation of aryl methyl ethers in DMF under reflux condition . It has also been reported as a mild reagent for dealkylation of anisoles .Physical and Chemical Properties Analysis
This compound is a colorless to slightly reddish-yellow liquid . It is insoluble in water but soluble in ethanol, ether, and acetone . It has a density of 1.624 g/mL and a boiling point of 180 °C .Scientific Research Applications
Photodissociation Dynamics
Iodocyclohexane's photodissociation dynamics have been extensively studied. This includes the investigation of its A-band and C-state dynamics through techniques such as femtosecond time-resolved mass spectroscopy, revealing insights into the molecule's behavior upon UV excitation (Hu et al., 2016). Similarly, the conformer-specific dissociation dynamics of this compound have been explored using velocity map imaging, contributing to the understanding of its photodissociation process and the internal energy distribution in the resulting fragments (Zaouris et al., 2011).
Chemical Reactions and Catalysis
In the field of chemical reactions and catalysis, this compound has been used to study electron-transfer mechanisms. For instance, its reaction with organometallic complexes has been examined to understand the electron-transfer processes and the formation of various by-products (Bertz et al., 1991). Additionally, research involving this compound has contributed to the understanding of catalytic cross-coupling of alkyl electrophiles (Anderson et al., 2004).
Vapor Pressure Studies
This compound has also been a subject of study in vapor pressure measurements, contributing to the knowledge in the field of thermodynamics and physical chemistry. Such studies have helped in determining the vapor pressures of organic iodides including this compound (Fulem et al., 2010).
Surface Chemistry
Research involving this compound has also extended to surface chemistry, where its interactions with surfaces like Cu3Pt(111) have been studied. This includes investigations into adsorption, thermally induced reactions, and bond-breaking processes on such surfaces (Mathauser et al., 2001).
Pyrolysis and Combustion Studies
In the field of pyrolysis and combustion, this compound has been used to study the mechanisms and kinetics of these processes. For example, research on the pyrolysis of methylcyclohexane, a simple alkylated cyclohexane, has included this compound to understand the formation of pyrolysis and flame intermediates, crucial for developing kinetic models of larger cycloalkanes and practical fuels (Wang et al., 2014).
Synthesis and Organic Reactions
This compound has been utilized in organic synthesis, such as in the high-yielding synthesis of Weinreb amides via palladium-catalyzed aminocarbonylation, demonstrating its utility in developing efficient and selective synthetic methods (Takács et al., 2010). Additionally, studies on the iodocyclopropanation of olefins using iodocarbenoid of zinc have provided insights into convenient routes for synthesizing iodocyclopropanes (Miyano & Hashimoto, 1974).
Environmental and Green Chemistry
In environmental and green chemistry, this compound has been explored for its role in organic synthesis, particularly in the development of organohypervalent iodine reagents, which are seen as versatile and environmentally benign oxidants with wide applications in organic synthesis (Zhdankin, 2011).
Mechanism of Action
Target of Action
Iodocyclohexane, an organoiodine compound with the chemical formula C6H11I , is primarily used as a reagent in the demethylation of aryl methyl ethers in DMF under reflux condition . The primary targets of this compound are these aryl methyl ethers.
Mode of Action
It is known that this compound interacts with its targets, the aryl methyl ethers, in a demethylation process . This interaction results in the removal of a methyl group from the aryl methyl ethers.
Pharmacokinetics
It is known that this compound is a colorless to slightly reddish yellow liquid and is soluble in ethanol, ether, and acetone . These properties may influence its absorption and distribution within the body.
Action Environment
It is known that this compound is stable under normal temperatures and pressures
Safety and Hazards
Properties
IUPAC Name |
iodocyclohexane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11I/c7-6-4-2-1-3-5-6/h6H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUCOMWZKWIEKRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060821 | |
Record name | Cyclohexane, iodo- | |
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URL | https://comptox.epa.gov/dashboard/DTXSID3060821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale yellow liquid; [Alfa Aesar MSDS] | |
Record name | Iodocyclohexane | |
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CAS No. |
626-62-0 | |
Record name | Iodocyclohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=626-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Cyclohexane, iodo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626620 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | IODOCYCLOHEXANE | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6075 | |
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Record name | Cyclohexane, iodo- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Cyclohexane, iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3060821 | |
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Record name | Iodocyclohexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.962 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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